5-(3-Difluoromethoxy-phenyl)-2H-pyrazole-3-carboxylic acid

• Molecular Formula: C11H8F2N2O3
• Molecular Weight: 254.19 g/mol
• IUPAC Name: 3-[3-(difluoromethoxy)phenyl]-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C11H8F2N2O3/c12-11(13)18-7-3-1-2-6(4-7)8-5-9(10(16)17)15-14-8/h1-5,11H,(H,14,15)(H,16,17)
• InChI Key: VNSXKSKOUFZMJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)F)C2=NNC(=C2)C(=O)O

Description

5-(3-Difluoromethoxy-phenyl)-2H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8F2N2O3 and its molecular weight is 254.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(3-Difluoromethoxy-phenyl)-2H-pyrazole-3-carboxylic acid methyl ester: To a solution of (Z)-methyl 4-(3-(difluoromethoxy)phenyl)-2-hydroxy-4-oxobut-2-enoate (CAS-832741-03-4) (800 mg, 2.94 mmol, Eq: 1.00) in Ethanol (20 ml) was added Hydrazine hydrochloride (220 mg, 3.21 mmol, Eq: 1.093) at rt to give an orange suspension. The resulting mixture was stirred overnight at the same temperature. After 1 day the reaction was complete. After stirring the solvent was removed under reduce pressure and to the mixture was added brine, the solution was extracted two times with AcOEt, and the combined organic layers were dried over MgSO4, filtered and concentrated to give the desired compound as a light-brown solid (630 mg, 79.9%). MS (ISP): 269.0 ([M+H]+).